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Introduction

Size Exclusion Chromatography (SEC), also known as gel filtration, is a powerful technique

used to separate molecules based on their hydrodynamic size.[1][2] A critical parameter in SEC

is the void volume (Vo), which represents the volume of the mobile phase in the interstitial

space between the chromatography beads.[1][2] The void volume is the elution volume for

molecules that are completely excluded from the pores of the stationary phase.[3][4]

Determining this volume is essential for column qualification, performance verification, and the

calibration of columns for molecular weight estimation.[5][6]

Blue Dextran, a high-molecular-weight polysaccharide covalently linked to a blue dye, is

widely used as a marker for void volume determination.[5][7] Its large size ensures it is

excluded from the pores of most SEC media, and its chromophore allows for easy detection.[5]

[8]

Principle

In SEC, the stationary phase consists of porous beads.[2][3] When a sample passes through

the column, smaller molecules can diffuse into these pores, increasing their path length and

causing them to elute later.[1][2] Conversely, large molecules that cannot enter the pores are

restricted to the space between the beads (the void volume) and therefore travel a shorter

path, eluting first.[1][9]
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Blue Dextran 2000, with an average molecular weight of approximately 2,000,000 Da, is

significantly larger than the exclusion limit of most common SEC columns.[5][8] Consequently,

it is completely excluded from the pores and its elution volume (Ve) is equal to the column's

void volume (Vo).[10] By monitoring the elution of Blue Dextran, typically via UV absorbance,

the void volume can be precisely determined.[5][10] This value serves as a fundamental

parameter for calculating the partition coefficient (Kav) of other molecules and for creating

calibration curves to estimate their molecular weights.[1][6]

Diagram: Principle of Size Exclusion
Chromatography
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Prepare Mobile Phase
& Blue Dextran (1-2 mg/mL)

Equilibrate SEC Column
(≥2 Column Volumes)

Inject Blue Dextran Sample
(0.5-2% of Column Volume)

Monitor Absorbance
(e.g., 280 nm or 620 nm)

Identify Peak Elution Volume
from Chromatogram

Result: Elution Volume = Vo
(Void Volume)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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